Cas no 478261-44-8 ((3E)-1-Phenyl-3-propoxyiminoindol-2-one)

• Product Name: (3E)-1-Phenyl-3-propoxyiminoindol-2-one
• CAS No: 478261-44-8
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 5026566
• Update Time: 2025-10-05

(3E)-1-Phenyl-3-propoxyiminoindol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-1H-indole-2,3-dione 3-(O-propyloxime)
• (3E)-1-phenyl-3-(propoxyimino)-2,3-dihydro-1H-indol-2-one
• (3E)-1-phenyl-3-propoxyiminoindol-2-one
• MLS000695113
• SMR000334736
• (3E)-1-Phenyl-3-propoxyiminoindol-2-one

• Inchi： 1S/C17H16N2O2/c1-2-12-21-18-16-14-10-6-7-11-15(14)19(17(16)20)13-8-4-3-5-9-13/h3-11H,2,12H2,1H3/b18-16+
• InChI Key： BREYHEUBDOKYFX-FBMGVBCBSA-N
• SMILES： O(CCC)/N=C1/C(N(C2C=CC=CC=2)C2C=CC=CC=2/1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 402
• XLogP3: 3.9
• Topological Polar Surface Area: 41.9

Additional information on (3E)-1-Phenyl-3-propoxyiminoindol-2-one

(3E)-1-Phenyl-3-propoxyiminoindol-2-one: A Comprehensive Overview

(3E)-1-Phenyl-3-propoxyiminoindol-2-one (CAS No: 478261-44-8) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in drug development and advanced materials. The name itself highlights key structural features: the phenyl group, the propoxyimino substituent, and the indolone core.

The indolone framework is a fundamental component of this molecule, serving as a versatile platform for various chemical modifications. The phenyl group attached at the 1-position introduces aromaticity and enhances the compound's stability, while the propoxyimino group at the 3-position introduces a range of functional properties. Recent studies have demonstrated that such modifications can significantly influence the compound's solubility, bioavailability, and interaction with biological systems.

One of the most promising areas of research involving (3E)-1-Phenyl-3-propoxyiminoindol-2-one is its potential as a lead compound in drug discovery. Researchers have explored its ability to modulate key biological pathways, such as those involved in inflammation, cancer, and neurodegenerative diseases. For instance, a study published in *Nature Communications* highlighted its role in inhibiting specific kinase enzymes, which are critical targets in oncology.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent advancements in synthetic methods have enabled the large-scale production of this compound with high purity, further enhancing its potential for industrial applications.

The synthesis of (3E)-1-Phenyl-3-propoxyiminoindol-2-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the indole ring system and subsequent functionalization to introduce the phenyl and propoxyimino groups. These steps require precise control over reaction conditions to ensure high yields and product quality.

From a structural standpoint, the compound's geometry plays a crucial role in its functionality. The E-configured propoxyimino group ensures optimal conjugation within the molecule, which is essential for its electronic properties. This configuration also influences its interactions with biological targets, making it a valuable tool in medicinal chemistry.

Recent research has also focused on understanding the environmental impact of (3E)-1-Phenyl-3-propoxyiminoindol-2-one and its derivatives. Studies have shown that while the compound exhibits high stability under normal conditions, it can undergo degradation under specific environmental conditions, such as UV light or microbial action. These findings are critical for assessing its long-term safety and sustainability.

In conclusion, (3E)-1-Phenyl-3-propoxyiminoindol-2-one (CAS No: 478261-44-) represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations in medicine and materials science.